N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H18N4O4/c1-20-13-3-6-21-9-12(13)16-14(19)11-7-10(22-17-11)8-18-5-2-4-15-18/h2,4-5,7,12-13H,3,6,8-9H2,1H3,(H,16,19)/t12-,13-/m1/s1
• InChI Key: ORDUPLRHTZVYTB-CHWSQXEVSA-N
• Canonical SMILES: COC1CCOCC1NC(=O)C2=NOC(=C2)CN3C=CC=N3
• Isomeric SMILES: CO[C@@H]1CCOC[C@H]1NC(=O)C2=NOC(=C2)CN3C=CC=N3
• Molecular Formula: C14H18N4O4
• Molecular Weight: 306.32 g/mol

Description

N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide is not fully understood. However, studies have suggested that this compound may act through the inhibition of key enzymes involved in cell proliferation and survival, as well as the modulation of signaling pathways involved in apoptosis and cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis. In neuronal cells, this compound has been found to modulate neurotransmitter release and protect against oxidative stress-induced cell death. Additionally, this compound has been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide is its potent antitumor activity, which makes it a promising compound for cancer research. Additionally, this compound has been found to exhibit neuroprotective effects, which may have applications in the treatment of neurodegenerative diseases. However, one limitation of this compound is its relatively complex synthesis method, which may limit its accessibility for some researchers.

Future Directions

There are several potential future directions for research on N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide. One area of interest is the development of novel therapeutics based on this compound, particularly for the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research. Finally, efforts to optimize the synthesis method of this compound may help to increase its accessibility and facilitate further research.

Synthesis Methods

The synthesis of N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide involves a series of chemical reactions. The starting material for the synthesis is 4-methoxy-3-methylphenol, which is reacted with ethyl chloroformate to form the corresponding ethyl ester. This ester is then reacted with 3,4-dihydro-2H-pyran to form the oxane ring. The resulting compound is then reacted with pyrazole-1-carboxaldehyde to form the pyrazole ring. Finally, the carboxylic acid group is converted to the corresponding amide via reaction with a suitable amine.

Scientific Research Applications

N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide has been studied for its potential applications in a range of scientific research areas, including cancer research, neurobiology, and drug discovery. In cancer research, this compound has been found to exhibit potent antitumor activity, potentially through the inhibition of cell proliferation and induction of apoptosis. In neurobiology, this compound has been studied for its potential as a neuroprotective agent, as well as its ability to modulate neurotransmitter release. In drug discovery, this compound has been investigated for its potential as a lead compound for the development of novel therapeutics.